1-(butylsulfonyl)-N-methylazetidin-3-amine hydrochloride
Overview
Description
1-(Butylsulfonyl)-N-methylazetidin-3-amine hydrochloride (BSMAH) is a sulfonamide derivative of the azetidine ring system. It is a synthetic, non-steroidal compound that has been used in research studies to investigate its potential as a therapeutic agent for various diseases and conditions. BSMAH has shown potential for use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Scientific Research Applications
Synthesis and Biological Study
The synthesis and biological study of compounds structurally related to "1-(butylsulfonyl)-N-methylazetidin-3-amine hydrochloride" often involve the exploration of their potential as pharmaceutical drugs or as intermediates in drug synthesis. For instance, studies have explored the synthesis of azetidine derivatives and their application as intermediates in the preparation of antibiotics or as key components in the development of receptor antagonists (Fleck et al., 2003); (Ivachtchenko et al., 2010).
Advanced Synthetic Methods
Research also focuses on developing advanced synthetic methods for the production of azetidine and related compounds. Techniques such as microwave-assisted synthesis, metal-free intramolecular electrophilic amination, and cascade synthesis have been investigated to improve the efficiency and selectivity of these synthetic processes (Counceller et al., 2012); (Zhang et al., 2016).
Chemical Properties and Reactivity
The chemical properties and reactivity of azetidine derivatives, including studies on aminolysis, are crucial for understanding their potential applications in various fields, including pharmaceuticals and agrochemicals (Baťová et al., 2015).
Application in Microencapsulation
There's research on the use of chemical compounds for microencapsulation, which can be relevant for the encapsulation of active pharmaceutical ingredients or agrochemicals, demonstrating the versatility of azetidine derivatives and related compounds in material science (Yang et al., 2011).
properties
IUPAC Name |
1-butylsulfonyl-N-methylazetidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S.ClH/c1-3-4-5-13(11,12)10-6-8(7-10)9-2;/h8-9H,3-7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGQLCRYGSNUGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CC(C1)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(butylsulfonyl)-N-methylazetidin-3-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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